Cas no 81223-71-4 (6-acetyl-1H-Indole-2-carboxylic acid)

6-acetyl-1H-Indole-2-carboxylic acid Properties

Names and Identifiers

• 6-acetyl-1H-Indole-2-carboxylic acid
• 6-acetyl-1h-indole-2-carboxylicacid
• FT-0716847
• 81223-71-4
• AKOS022647412
• SCHEMBL3030827
• EN300-311933
• Z1508949438
• DA-36630
• +Expand

• InChIKey： DTAKUXFNRLNAJT-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H9NO3/c1-6(13)7-2-3-8-5-10(11(14)15)12-9(8)4-7/h2-5,12H,1H3,(H,14,15)
• SMILES： CC(=O)C1=CC2=C(C=C1)C=C(N2)C(=O)O

Computed Properties

• Exact Mass: 203.058243149g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 203.058243149g/mol
• Heavy Atom Count: 15
• Complexity: 290
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 70.2Ų